5-[(3,4-dichlorobenzyl)oxy]-N-[(2Z)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]-4-oxo-4H-pyran-2-carboxamide

• Molecular Formula: C17H13Cl2N3O5S
• Molecular Weight: 442.3 g/mol
• IUPAC Name: 5-[(3,4-dichlorophenyl)methoxy]-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-oxopyran-2-carboxamide
• InChI: InChI=1S/C17H13Cl2N3O5S/c1-25-8-15-21-22-17(28-15)20-16(24)13-5-12(23)14(7-27-13)26-6-9-2-3-10(18)11(19)4-9/h2-5,7H,6,8H2,1H3,(H,20,22,24)
• InChI Key: FBDHIRMLRUWPMA-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NN=C(S1)NC(=O)C2=CC(=O)C(=CO2)OCC3=CC(=C(C=C3)Cl)Cl

Description

This compound features a pyran-2-carboxamide core substituted with a 3,4-dichlorobenzyloxy group at position 5 and a (2Z)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene moiety at the carboxamide nitrogen. The methoxymethyl substituent on the thiadiazole may influence metabolic stability.

Preparation Methods

Synthetic Routes:

Friedel-Crafts Acylation:

Thiadiazole Formation:

Pyranone Formation:

Industrial Production:

• Industrial-scale production methods are proprietary and may involve multistep processes.
• Companies often optimize routes for efficiency, yield, and safety.

Chemical Reactions Analysis

Reactivity: The compound may undergo various reactions

Common Reagents and Conditions:

Scientific Research Applications

Mechanism of Action

Targets: Identify molecular targets (e.g., enzymes, receptors) affected by the compound.

Pathways: Investigate signaling pathways influenced by its interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Analogues

The compound shares key features with several classes of heterocyclic compounds, including pyrazole carboxamides, dithiazoles, and thiazolo-pyrimidines. Below is a comparative analysis based on structural motifs, physicochemical properties, and biological activities.

Table 1: Comparative Analysis of Structural Analogues

Compound Class / Example	Structural Features	Key Physicochemical Properties	Biological Activity (Reported)	References
Target Compound	Pyran-2-carboxamide, 3,4-dichlorobenzyloxy, thiadiazolylidene, methoxymethyl	High MW (~500 g/mol*), moderate solubility (predicted)	Hypothesized: Antimicrobial, kinase inhibition	—
Pyrazole Carboxamides (e.g., 3a–3p in )	Pyrazole core, carboxamide, aryl/cyano substituents	MW: 400–440 g/mol; mp: 120–180°C; moderate aqueous solubility	Anticancer, enzyme inhibition
N-(4-Chloro-5H-1,2,3-dithiazol-5-ylidene)pyridinamines (e.g., 1a, 1g, 1k in )	Dithiazolium core, pyridinamine substituents	MW: 250–300 g/mol; lipophilic	Antimicrobial (e.g., S. aureus, E. coli)
Thiazolo[3,2-a]pyrimidines ()	Thiazolo-pyrimidine fused ring, ester/carbonyl groups	MW: ~450 g/mol; crystalline solids	Antiviral, anti-inflammatory
Pyrazole-4-carboxylic Acids ()	Quinazolinone-pyrazole hybrids, sulfonyl/aryloxy substituents	MW: 400–500 g/mol; low solubility	Kinase inhibition, anticancer

*MW estimated based on structural formula.

Key Comparative Insights

Heterocyclic Core Influence The pyran-2-carboxamide core in the target compound distinguishes it from pyrazole () or dithiazole () analogs. Pyran rings often confer rigidity and influence binding to planar enzymatic pockets, whereas pyrazoles and dithiazoles offer diverse hydrogen-bonding and π-stacking interactions .

Substituent Effects The 3,4-dichlorobenzyloxy group enhances lipophilicity (clogP ~4.5*), comparable to 4-chlorophenyl substituents in compounds (clogP ~3.8–4.2). This may improve blood-brain barrier penetration relative to non-halogenated analogs . The methoxymethyl group on the thiadiazole could reduce metabolic oxidation compared to methyl or cyano groups in pyrazole carboxamides (), which are prone to CYP450-mediated degradation .

Biological Activity Predictions Dithiazole derivatives () exhibit antimicrobial activity (MIC: 2–8 µg/mL against Gram-positive bacteria), suggesting the thiadiazolylidene moiety in the target compound may confer similar properties .

Biological Activity

The compound 5-[(3,4-dichlorobenzyl)oxy]-N-[(2Z)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]-4-oxo-4H-pyran-2-carboxamide is a complex organic molecule that incorporates various heterocyclic structures known for their diverse biological activities. This article aims to explore the biological activity of this compound, particularly focusing on its pharmacological properties and potential therapeutic applications.

Chemical Structure and Properties

The structure of the compound features a pyran ring fused with a thiadiazole moiety and a dichlorobenzyl ether. The presence of these heterocycles is significant as they are often associated with a range of biological activities including antimicrobial, anti-inflammatory, and anticancer properties.

Antimicrobial Activity

Research indicates that derivatives of thiadiazoles and oxadiazoles exhibit notable antimicrobial properties. For instance, compounds similar to the one have shown efficacy against various strains of bacteria and fungi. A study reported that certain oxadiazole derivatives demonstrated Minimum Inhibitory Concentrations (MICs) as low as 0.045 µg/mL against Mycobacterium tuberculosis .

Compound	MIC (µg/mL)	Target Organism
5a	0.045	Mtb H37Rv
3a	0.25	Mtb H37Rv
4a	50	General Bacteria

Anticancer Activity

The anticancer potential of thiadiazole derivatives has been well-documented. Various studies have revealed that these compounds can induce apoptosis in cancer cells through different mechanisms such as inhibiting cell proliferation and modulating signaling pathways. For example, a recent review highlighted that certain thiadiazole derivatives showed promising results in inhibiting cancer cell growth in vitro .

Anti-inflammatory Activity

Compounds containing the thiadiazole ring have also been reported to exhibit anti-inflammatory effects. These effects are often mediated through the inhibition of pro-inflammatory cytokines and enzymes such as COX-2. Research findings suggest that modifications to the thiadiazole structure can enhance its anti-inflammatory potency .

Case Studies

• Study on Antimicrobial Efficacy : A study conducted by Upare et al. (2019) synthesized several oxadiazole derivatives and tested them against Mtb. The compound with the highest activity had an MIC of 0.045 µg/mL, indicating strong potential for further development as an anti-tubercular agent .
• Anticancer Research : A recent investigation into the anticancer properties of thiadiazole derivatives found that they could effectively inhibit the proliferation of breast cancer cells in vitro by inducing apoptosis through caspase activation .